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Introduction
Sodium deuteroxide (NaOD) is the deuterated isotopologue of sodium hydroxide (NaOH),

where the protium atom in the hydroxyl group is replaced by a deuterium atom. This seemingly

subtle isotopic substitution imparts significant differences in certain chemical and physical

properties, making NaOD a valuable reagent in various scientific and industrial applications.

This technical guide provides a comprehensive overview of the chemical properties of sodium
deuteroxide, with a focus on quantitative data, experimental methodologies, and its unique

reactivity profile.

Physicochemical Properties
Sodium deuteroxide is a white, hygroscopic solid that is highly soluble in deuterium oxide

(D₂O).[1] It is a strong base, analogous to sodium hydroxide. The key physicochemical

properties are summarized in the table below.
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Property Value Notes

Chemical Formula NaOD or NaO²H[1]
The symbol 'D' is commonly

used for deuterium (²H).

Molar Mass 41.003 g/mol [1][2]

Appearance White solid[1]
Commercially often available

as a solution in D₂O.[3]

Density (of 40% solution in

D₂O)
1.46 - 1.516 g/mL[4]

The density is concentration-

dependent.

Boiling Point 463 °C (decomposes)[5]
This value is for the solid

compound.

Melting Point Not well-defined

As a highly hygroscopic solid,

it readily absorbs moisture,

leading to a melting point

depression. Commercially

available as solutions.

Solubility Fully miscible in D₂O Soluble in water.

pKa Not directly measured

As a strong base, its pKa is

very high and not typically

measured directly. The pKb of

the deuteroxide ion (OD⁻) is

slightly different from the

hydroxide ion (OH⁻) due to

isotopic effects.

Synthesis of Sodium Deuteroxide
There are two primary methods for the preparation of sodium deuteroxide:

Reaction of Sodium Metal with Deuterium Oxide: This is a direct and highly exothermic

reaction that produces high-purity sodium deuteroxide and deuterium gas. Extreme caution

must be exercised due to the reactivity of sodium metal with water.
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Chemical Equation: 2Na(s) + 2D₂O(l) → 2NaOD(aq) + D₂(g)

Hydrolysis of Sodium Hydroxide in Deuterium Oxide: This method involves dissolving sodium

hydroxide in deuterium oxide, leading to an equilibrium mixture. To obtain high-purity NaOD,

multiple evaporations and redissolutions in D₂O may be necessary to drive the equilibrium

towards the deuterated product.[5] A distillation method can also be employed to separate

NaOD.[5]

Below is a conceptual workflow for the synthesis of sodium deuteroxide from sodium metal

and deuterium oxide.
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Exothermic Reaction

Deuterium Oxide (D₂O)

Sodium Deuteroxide Solution (NaOD in D₂O) Deuterium Gas (D₂)

Solvent Evaporation (under vacuum)

Solid Sodium Deuteroxide (NaOD)
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Synthesis of Sodium Deuteroxide from Sodium Metal.

Chemical Reactivity and the Kinetic Isotope Effect
The chemical reactivity of sodium deuteroxide is very similar to that of sodium hydroxide. It is

a strong base and a source of the deuteroxide nucleophile. The most significant difference in its

reactivity stems from the kinetic isotope effect (KIE).
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The C-D bond is stronger than the C-H bond. Consequently, reactions where the cleavage of a

bond to deuterium is the rate-determining step will proceed more slowly than the corresponding

reaction with protium. This is known as a primary kinetic isotope effect. The ratio of the rate

constants, kH/kD, is typically greater than 1.

This effect is particularly important in base-catalyzed reactions where a proton (or deuteron) is

abstracted in the rate-determining step. For example, in an E2 elimination reaction, using

NaOD as the base will result in a slower reaction rate compared to using NaOH if the C-D bond

is broken in the transition state.

The following diagram illustrates the energy difference between breaking a C-H versus a C-D

bond.

Potential Energy Diagram Zero-Point Energy
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Transition State

Activation Energy (Ea)
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  Ea (H)
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  Ea (D)

Ea (D) > Ea (H)
kH > kD
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Kinetic Isotope Effect in C-H/C-D Bond Cleavage.

Applications in Research and Drug Development
Sodium deuteroxide is a crucial reagent in several areas:

Deuterium Labeling: It is widely used to introduce deuterium into organic molecules. This is

particularly important in:

Mechanistic Studies: Elucidating reaction mechanisms by tracking the position of

deuterium atoms.
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NMR Spectroscopy: As a solvent or reagent for preparing samples for Nuclear Magnetic

Resonance analysis.[5]

Drug Metabolism and Pharmacokinetic (DMPK) Studies: Deuterated drugs often exhibit a

slower rate of metabolism due to the kinetic isotope effect. This can lead to improved

pharmacokinetic profiles, such as longer half-life and reduced toxic metabolites.

Catalysis: NaOD can be used as a base catalyst in organic reactions, such as aldol

condensations, where the presence of deuterium can be used to probe the reaction

mechanism.

A common application of sodium deuteroxide is in the synthesis of deuterated chloroform

(CDCl₃), a widely used NMR solvent, from chloral hydrate.[6][7]

Reactants

Products
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Haloform Reaction

CCl3CH(OD)2

Sodium Deuteroxide
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Deuterated Chloroform (CDCl3) Sodium Formate Deuterium Oxide (D2O)
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Synthesis of Deuterated Chloroform using NaOD.

Experimental Protocols
Determination of Density (Pycnometer Method)
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Calibration of Pycnometer:

Thoroughly clean and dry a pycnometer of a known volume.

Weigh the empty, dry pycnometer.

Fill the pycnometer with deuterium oxide (D₂O) of known density at a specific temperature.

Weigh the filled pycnometer.

Calculate the exact volume of the pycnometer.

Measurement of Sodium Deuteroxide Solution:

Prepare a solution of sodium deuteroxide in D₂O of the desired concentration.

Empty and dry the calibrated pycnometer.

Fill the pycnometer with the NaOD solution.

Weigh the filled pycnometer.

Calculate the mass of the NaOD solution.

The density is the mass of the solution divided by the volume of the pycnometer.

Determination of pKa (Potentiometric Titration)
As NaOD is a strong base, its pKa is not directly measured. Instead, the pKa of its conjugate

acid (D₂O) can be considered, or it can be used as a titrant to determine the pKa of a weak

acid in a D₂O medium.

Apparatus Setup:

A calibrated pH meter with an electrode suitable for non-aqueous or mixed solvents.

A burette filled with a standardized solution of a strong acid (e.g., DCl in D₂O).

A magnetic stirrer and stir bar.
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Procedure:

Prepare a solution of the weak acid in D₂O of a known concentration.

Place the solution in a beaker with the magnetic stir bar and the pH electrode.

Begin stirring and record the initial pH.

Add the strong acid titrant in small, known increments, recording the pH after each

addition.

Continue the titration well past the equivalence point.

Data Analysis:

Plot the pH versus the volume of titrant added.

The equivalence point is the point of steepest inflection on the titration curve.

The pKa is the pH at the half-equivalence point.

Determination of Isotopic Purity (NMR Spectroscopy)
¹H NMR spectroscopy is a powerful tool for determining the extent of deuteration.

Sample Preparation:

Dissolve a known amount of the sodium deuteroxide sample in a suitable aprotic solvent

that will not exchange protons with the analyte (e.g., DMSO-d₆).

Add a known amount of an internal standard with a well-defined proton signal.

NMR Acquisition:

Acquire a quantitative ¹H NMR spectrum of the sample.

Data Analysis:

Integrate the residual O-H proton signal and the signal of the internal standard.
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By comparing the integral of the residual O-H peak to the integral of the known internal

standard, the amount of non-deuterated hydroxide can be quantified, and thus the isotopic

purity of the sodium deuteroxide can be determined.

Safety and Handling
Sodium deuteroxide is a corrosive material and should be handled with the same precautions

as sodium hydroxide.[8]

Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety

goggles, and a lab coat.

Handling: Handle in a well-ventilated area, preferably a fume hood. Avoid contact with skin

and eyes. In case of contact, flush immediately with copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry place to prevent absorption of

atmospheric moisture and carbon dioxide.

Conclusion
Sodium deuteroxide is a fundamental reagent for introducing deuterium into molecules, a

technique of paramount importance in mechanistic studies and modern drug development. Its

chemical properties are largely analogous to sodium hydroxide, with the notable exception of

the kinetic isotope effect, which provides a powerful tool for manipulating and understanding

chemical and biological processes. A thorough understanding of its properties, synthesis, and

handling is essential for its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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